molecular formula C11H9IN4O B8524177 2-(3-Iodoprop-2-ynyl)-5-(4-methoxyphenyl)tetrazole

2-(3-Iodoprop-2-ynyl)-5-(4-methoxyphenyl)tetrazole

Cat. No.: B8524177
M. Wt: 340.12 g/mol
InChI Key: XAPJGEFYCBBFND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Iodoprop-2-ynyl)-5-(4-methoxyphenyl)tetrazole is a useful research compound. Its molecular formula is C11H9IN4O and its molecular weight is 340.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9IN4O

Molecular Weight

340.12 g/mol

IUPAC Name

2-(3-iodoprop-2-ynyl)-5-(4-methoxyphenyl)tetrazole

InChI

InChI=1S/C11H9IN4O/c1-17-10-5-3-9(4-6-10)11-13-15-16(14-11)8-2-7-12/h3-6H,8H2,1H3

InChI Key

XAPJGEFYCBBFND-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=NN(N=N2)CC#CI

Origin of Product

United States

Synthesis routes and methods

Procedure details

In anhydrous dimethylformamide were stirred well 1.86 g (10 mmoles) of 5-(p-methoxyphenyl)tetrazole and 420 mg (10 mmoles) of sodium hydroxide to form a homogeneous solution. To this solution were added under ice-cooling 3.67 g (10 mmoles) of iodopropargyl p-nitrobenzenesulfonate and the reaction was continued for 4 hours. The reaction mixture was extracted with 200 ml of ethyl acetate and 100 ml of water, the ethyl acetate layer was washed with water, dried and concentrated under reduced pressure. The solid residue, thus obtained was recrystallized twice from methanol to give 2-(1'-iodopropyn-3'-yl)-5-(p-methoxyphenyl)tetrazole, Yield 2.06 g (60%), mp. 146.7°-149.8° C.
Name
iodopropargyl p-nitrobenzenesulfonate
Quantity
3.67 g
Type
reactant
Reaction Step One
Quantity
1.86 g
Type
reactant
Reaction Step Two
Quantity
420 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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